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Compound of Interest

2-Methyl-2-(quinolin-6-
Compound Name:

YL)propanoic acid
CAS No.: 1022283-51-7
Cat. No.: B2973234

Get Quote

Executive Summary & Compound Profile

2-Methyl-2-(quinolin-6-yl)propanoic acid (CAS: 1022283-51-7) is a functionalized quinoline
derivative often utilized in medicinal chemistry as a pharmacophore building block.[1][2] Proper
disposal is critical not only to comply with environmental regulations (RCRA/EPA) but to
prevent the release of quinoline moieties, which have documented ecotoxicological and

potential mutagenic profiles.[3]

This guide provides a self-validating workflow for the containment, classification, and

destruction of this compound.

Physicochemical & Hazard Profile
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Property Specification
CAS Number 1022283-51-7
Molecular Formula C13H13NO2
Molecular Weight 215.25 g/mol

Physical State

Solid (White to off-white powder)

Solubility

Low in water; Soluble in DMSO, Methanol, DCM

Acidity (pKa)

~4.5 (Carboxylic acid moiety)

Primary Hazards

Skin Irrit. 2 (H315), Eye Irrit.[3][4] 2A (H319),
STOT SE 3 (H335)

GHS Signal Word

WARNING

Personal Protective Equipment (PPE) Matrix

Before initiating any disposal or cleanup procedure, the following PPE barrier system must be

verified.

Protection Zone

Equipment Standard

Rationale

Respiratory

N95 (minimum) or P100

Respirator

Prevents inhalation of fine
particulates during solid

transfer.

Dermal (Hands)

Nitrile Gloves (Double-gloving

recommended)

Chemical resistance against
organic acids and quinoline

structures.

Ocular

Chemical Splash Goggles

Protects against acidic dust or

solvent splash back.

Body

Lab Coat (Buttoned) + Tyvek

Sleeves

Prevents particulate

accumulation on street clothes.

Disposal Decision Logic (Workflow)
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The following decision tree outlines the segregation logic required to prevent cross-
contamination of waste streams.

Waste Generation Source

Determine Physical State

Pure Compound [Consumables Solutions

Solid Substance Contaminated Debris Liquid Solution
(Powder/Crystals) (Gloves, Weigh Boats, Paper) (Mother Liquor/HPLC Waste)

Identify Solvent Base

Halogenated
(DCM, Chloroform)

Solid Hazardous Waste Container
(Label: Toxic/lrritant)

Non-Halogenated
(MeOH, DMSO, Water)

Halogenated Waste Stream Non-Halogenated Waste Stream

High-Temperature Incineration
(Off-site TSDF)

Click to download full resolution via product page

Figure 1: Segregation logic for 2-Methyl-2-(quinolin-6-yl)propanoic acid waste streams
ensuring compatibility with Treatment, Storage, and Disposal Facility (TSDF) protocols.
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Step-by-Step Disposal Protocols

Protocol A: Solid Waste Disposal (Pure Compound &
Debris)

Objective: safely contain solid powder to prevent aerosolization and environmental leaching.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with
a screw-top lid. Avoid metal containers if the compound is potentially wet or acidic, as it may
corrode the material over time.[3]

e Transfer:

o Place the waste container inside a fume hood.

o Using a disposable spatula, transfer the solid gently to avoid dust generation.[3]

o Critical Step: Wipe the neck of the container with a dry Kimwipe to ensure a tight seal.
e Labeling:

o Affix a hazardous waste tag immediately.

o Chemical Name: Write "2-Methyl-2-(quinolin-6-yl)propanoic acid".

o Hazards: Check "Toxic" and "lrritant".[5]

o Constituents: If mixed with silica gel or celite, list those as percentages.

o Secondary Containment: Place the sealed jar into a secondary bin or bag until pickup by
EHS.

Protocol B: Liquid Waste Disposal (Solutions)
Objective: Prevent precipitation in waste lines and ensure solvent compatibility.
e pH Check: Although the compound is an acid, in organic solvents (DMSO/MeOH), pH is less

critical.[3] However, if in aqueous buffer, ensure pH is between 5-9 before adding to a
commingled waste drum to prevent heat generation or gas evolution.[3]
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e Segregation:
o Stream A (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform.
o Stream B (Non-Halogenated): If dissolved in Methanol, Ethanol, DMSO, or Acetone.[3]

o Precipitation Risk: High concentrations (>100 mg/mL) may precipitate when mixed with other
wastes.

o Action: Dilute with the parent solvent before disposal to ensure the compound remains in
solution, preventing clogs in the waste drum bung.[3]

Protocol C: Spill Cleanup (Emergency Response)

Scenario: 500 mg of powder spilled on the benchtop.
 |solate: Mark the area and notify nearby personnel.

o Dampen: Cover the spill gently with paper towels dampened with water or ethanol. This
prevents dust from becoming airborne.[5][6][7][8][9][10]

e Collect: Scoop the damp towels and solid residue into a sealable bag or jar.
» Decontaminate:
o Wash the surface with a 10% soap/water solution.
o Follow with a solvent wipe (Ethanol) to solubilize any remaining organic residue.

o Dispose of all cleanup materials as Solid Hazardous Waste.

Regulatory Compliance & Waste Codes
EPA/RCRA Classification

While 2-Methyl-2-(quinolin-6-yl)propanoic acid is not explicitly "P-listed" or "U-listed" by
specific CAS number in 40 CFR 261.33, it must be managed as hazardous due to its chemical
class and toxicity profile.[3]
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o Characteristic Waste: If the waste solution is acidic (pH < 2), it carries the D002 (Corrosivity)
code.[3][11]

o Toxic Constituents: Quinoline (parent structure) is a hazardous constituent.[6]
e Recommended Waste Profile:

o Waste Code: Non-Regulated Chemical Waste (unless characteristic), but Best Practice
dictates managing as Hazardous Waste.[3]

o Disposal Method: Fuel blending or High-Temperature Incineration. DO NOT dispose of via
sanitary sewer or trash.

Transport (DOT)

» Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (if >5kg or highly
concentrated), or regulated simply as "Chemical Waste" depending on concentration.[3]

e Packing Group: Il (Minor Danger).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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yl)propanoic Acid[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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